- Preparation of quniolinyl- and naphthylalkylaminophenols as leukotriene inhibitors, European Patent Organization, , ,
Cas no 93-45-8 (Phenol,4-(2-naphthalenylamino)-)
Phenol,4-(2-naphthalenylamino)- Properties
Names and Identifiers
-
- Phenol,4-(2-naphthalenylamino)-
- 4-(Naphthalen-2-ylamino)phenol
- N-(4-Hydroxyphenyl)-2-Naphthylamine
- P-HYDROXYPHENYL-BETA-NAPHTHYLAMINE
- 4-(2-Naphthalenylamino)phenol (ACI)
- Phenol, p-(2-naphthylamino)- (7CI, 8CI)
- 2-(4-Hydroxyphenylamino)-naphthalene
- 4-(2-Naphthylamino)phenol
- 4-Hydroxyphenyl-β-naphthylamine
- N-(p-Hydroxyphenyl)-2-naphthylamine
- N-(p-Hydroxyphenyl)-β-naphthylamine
- NSC 15372
- NSC 21065
- p-(2-Naphthylamino)phenol
- p-(β-Naphthylamino)phenol
- p-Hydroxyneozon
- p-Hydroxyneozone
- p-Hydroxyphenyl-2-naphthylamine
- p-Hydroxyphenyl-β-naphthylamine
- Paraoxyneozone
- +Expand
-
- MFCD00004053
- RACMGQBQYYWANW-UHFFFAOYSA-N
- 1S/C16H13NO/c18-16-9-7-14(8-10-16)17-15-6-5-12-3-1-2-4-13(12)11-15/h1-11,17-18H
- OC1C=CC(NC2C=C3C(C=CC=C3)=CC=2)=CC=1
Computed Properties
- 235.10000
- 2
- 2
- 2
- 18
Experimental Properties
- 4.36200
- 32.26000
- 1.6000 (estimate)
- 377.68°C (rough estimate)
- 139-142 °C(lit.)
- Stable. Incompatible with strong oxidizing agents.
- 1.0711 (rough estimate)
Phenol,4-(2-naphthalenylamino)- Security Information
- SM1750000
- 26-36/37/39-45
- R20/21/22; R36/37/38; R40
- Xn
- 20/21/22-36/37/38-40
Phenol,4-(2-naphthalenylamino)- Customs Data
- 2922299090
-
China Customs Code:
2922299090Overview:
2922299090. Other amino groups(naphthol\phenol)And ether\Esters [including their salts, Except those containing more than one oxygen-containing group]. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%
Declaration elements:
Product Name, component content, use to, The color of ethanolamine and its salt should be reported, The package of ethanolamine and its salt shall be declared
Summary:
2922299090. other amino-naphthols and other amino-phenols, other than those containing more than one kind of oxygen function, their ethers and esters; salts thereof. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%
Phenol,4-(2-naphthalenylamino)- Price
Phenol,4-(2-naphthalenylamino)- Synthesis
Synthetic Circuit 1
Synthetic Circuit 2
- Copper(II)-catalyzed Chan-Lam cross-coupling: chemoselective N-arylation of aminophenolsOrganic & Biomolecular Chemistry, 2017, 15(4), 801-806,
Synthetic Circuit 3
Phenol,4-(2-naphthalenylamino)- Raw materials
Phenol,4-(2-naphthalenylamino)- Preparation Products
Phenol,4-(2-naphthalenylamino)- Suppliers
Phenol,4-(2-naphthalenylamino)- Related Literature
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Vi?nja Vrdoljak,Biserka Prugove?ki,Ivana Puli?,Marko Cigler,Dora Sviben,Jelena Parlov Vukovi?,Predrag Novak,Dubravka Matkovi?-?alogovi?,Marina Cindri? New J. Chem. 2015 39 7322
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2. X-Ray crystallographic and extended X-ray absorption fine structure studies of gold(I) complexes containing weak intermolecular interactionsPeter Bishop,Patsy Marsh,Alan K. Brisdon,Brian J. Brisdon,Mary F. Mahon J. Chem. Soc. Dalton Trans. 1998 675
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3. Platinum(iv)-mediated hydrolysis of nitriles giving metal-bound iminolsKonstantin V. Luzyanin,Matti Haukka,Nadezhda A. Bokach,Maxim L. Kuznetsov,Vadim Yu. Kukushkin,Armando J. L. Pombeiro J. Chem. Soc. Dalton Trans. 2002 1882
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4. The first ligand-assisted stereoselective Wittig reactions. Synthesis and crystal structure of the 3-palladaindan-1-one, [Pd{C6H[C(O)CH2]-6-(OMe)3-2,3,4}(Me2NCH2CH2NMe2)]José Vicente,José-Antonio Abad,Ralph Bergs,Peter G. Jones,Delia Bautista J. Chem. Soc. Dalton Trans. 1995 3093
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5. 184. The electronic spectrum of formaldehydeJ. C. D. Brand J. Chem. Soc. 1956 858
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